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Compound of Interest

Compound Name: n-(3-Methylpyridin-2-yl)formamide

Cat. No.: B3052962 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-(3-Methylpyridin-2-yl)formamide was

located. The following guidance is based on the safety data for structurally related compounds,

including formamide, N-methylformamide, and N-methyl-N-(2-pyridyl)formamide. Researchers

must consult their institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

The proper disposal of N-(3-Methylpyridin-2-yl)formamide is critical to ensure laboratory

safety and environmental protection. This compound is presumed to share hazards with other

formamides and pyridine derivatives, which can include reproductive toxicity, skin and eye

irritation, and potential harm if ingested or inhaled.[1][2][3] Adherence to the following

procedures will minimize risks and ensure compliance with regulatory standards.

Hazard and Safety Data Summary
The following table summarizes key hazard information extrapolated from related compounds.

This data should be used to inform handling and disposal practices.
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Hazard Classification Description Primary Exposure Routes

Acute Toxicity
May be harmful if swallowed or

in contact with skin.[1]
Ingestion, Dermal

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.[1][2][4]
Inhalation, Ingestion, Dermal

Skin Corrosion/Irritation Causes skin irritation.[3] Dermal

Eye Damage/Irritation
Causes serious eye irritation.

[2]
Ocular

Respiratory Irritation
May cause respiratory tract

irritation.[3]
Inhalation

Personal Protective Equipment (PPE)
Before handling N-(3-Methylpyridin-2-yl)formamide for any purpose, including disposal, the

following personal protective equipment must be worn:

Gloves: Nitrile gloves are a minimum requirement. Always consult the manufacturer's glove

compatibility chart for appropriate selection.[5]

Eye Protection: Chemical splash goggles are mandatory.[5]

Lab Coat: A fully buttoned lab coat must be worn.[5]

Respiratory Protection: All handling of this compound should occur within a certified

laboratory chemical fume hood.[5]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection and disposal of N-(3-
Methylpyridin-2-yl)formamide waste.

1. Waste Collection:
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Container: Use a designated, sealable, and airtight waste container that is compatible with

pyridine and formamide compounds.[5]

Labeling: Attach a "Dangerous Waste" or "Hazardous Waste" label to the container as soon

as the first volume of waste is added.[5] The label should clearly identify the contents as "N-
(3-Methylpyridin-2-yl)formamide waste" and include any other components of the waste

stream.

Segregation: Do not mix N-(3-Methylpyridin-2-yl)formamide waste with incompatible

materials such as strong oxidizing agents, acids, or bases.[5]

2. Spill Management:

Small Spills: For small spills (cleanable within 10 minutes), trained personnel wearing

appropriate PPE may proceed with cleanup.[5]

Absorb the spill with an inert, dry material such as vermiculite or sand.[5][6]

Carefully collect the absorbed material and place it in the designated hazardous waste

container.[5]

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

EHS department immediately.

3. Storage of Waste:

Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

direct sunlight and sources of ignition.[4][5]

Security: The storage area should be secured and accessible only to authorized personnel.

[4][7]

4. Final Disposal:

Request for Collection: When the waste container is full or no longer in use, complete a

Chemical Collection Request Form as required by your institution.[5]
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Handover: Follow your institution's procedures for transferring the waste to the designated

Waste Accumulation Area or to EHS personnel.[5]

Regulatory Compliance: All disposal must be conducted through an approved waste disposal

plant in accordance with local, state, and federal regulations.[1][4][7][8]

Emergency Procedures
In the case of accidental exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an emergency eyewash station and seek medical attention.[1][2]

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing. Seek medical attention.[1][2]

Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1][8]

Ingestion: Clean the mouth with water and seek immediate medical attention. Do not induce

vomiting.[1][7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-(3-
Methylpyridin-2-yl)formamide.
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Caption: Disposal workflow for N-(3-Methylpyridin-2-yl)formamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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